Cas no 27478-04-2 (3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one)

• Product Name: 3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one
• CAS No: 27478-04-2
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 3927619
• PubChem ID: 2807050
• Update Time: 2025-07-04

3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(4-morpholinyl)-1-(2-naphthalenyl)-
• 3-(morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one
• CHEMBL1192660
• HMS3754O05
• Oprea1_749373
• 3-morpholin-4-yl-1-naphthalen-2-ylpropan-1-one
• DB-098926
• 3-Morpholino-1-(naphthalen-2-yl)propan-1-one
• 27478-04-2
• BDBM50421423
• CBA47804
• SCHEMBL12123765
• EN300-124747
• Cyto3A8
• CHEMBL543939
• 3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one

• Inchi： 1S/C17H19NO2/c19-17(7-8-18-9-11-20-12-10-18)16-6-5-14-3-1-2-4-15(14)13-16/h1-6,13H,7-12H2
• InChI Key： MHCQWVUOAKFZBT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C(=C1)C=CC=C2)(=O)CCN1CCOCC1

Computed Properties

• Exact Mass: 269.141578849Da
• Monoisotopic Mass: 269.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one

3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one: A Comprehensive Overview

3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one, also known by its CAS number 27478-04-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a morpholine ring and a naphthalene moiety, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one is defined by the presence of a naphthalene group at the 2-position, which contributes to its aromatic stability and electronic properties. The morpholine ring, attached via a propionyl group, introduces hydrophilic characteristics that enhance its solubility in various solvents. This balance between hydrophobic and hydrophilic domains makes the compound versatile for use in different chemical environments.

Recent research has focused on the synthesis and characterization of CAS 27478-04-2. Scientists have developed efficient synthetic routes, including one-pot reactions and microwave-assisted synthesis, to produce this compound with high purity. These methods not only improve yield but also reduce reaction time, making large-scale production feasible. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and oxidative stress.

In terms of biological activity, 3-(Morpholin-4-yl)-1-(naphthalen-2-yl)propan-1-one has shown potential as a modulator of kinase activity. Studies conducted in vitro have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways, suggesting its role in anti-inflammatory and anti-cancer therapies. Furthermore, preliminary animal studies indicate that the compound exhibits low toxicity and good bioavailability, which are critical factors for drug candidates.

The application of CAS 27478-04-2 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer, where its aromatic system facilitates efficient charge transfer. These findings open new avenues for its use in advanced electronic materials.

In conclusion, 3-(Morpholin-4-y)